N-[4-(diethylamino)phenyl]-2-(3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-[4-(diethylamino)phenyl]-2-(3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C20H26N2O2/c1-5-22(6-2)18-9-7-17(8-10-18)21-20(23)14-24-19-12-15(3)11-16(4)13-19/h7-13H,5-6,14H2,1-4H3,(H,21,23)
• InChI Key: OEYLSEZQOYVEAA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)COC2=CC(=CC(=C2)C)C
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

N-[4-(Diethylamino)phenyl]-2-(3,5-dimethylphenoxy)acetamide, due to its complex structure, is of interest in various fields of chemistry and pharmacology. While direct studies on this exact compound might be limited, research on similar compounds provides insights into the synthesis, molecular structure analysis, and other chemical properties relevant to this compound.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step chemical reactions, starting with base materials through to the final compound. For instance, Sharma et al. (2018) described the synthesis of a related compound, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, by stirring compound ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane, followed by the addition of lutidine and TBTU in cooled conditions (Sharma et al., 2018). This process underscores the complexity and specificity of the chemical synthesis involved in creating such compounds.

Molecular Structure Analysis

The molecular structure of compounds closely related to N-[4-(diethylamino)phenyl]-2-(3,5-dimethylphenoxy)acetamide often features intricate interactions. For example, the crystal structure analysis of similar compounds reveals specific spatial arrangements and bonding patterns, which are critical for their chemical behavior and potential applications (Latif et al., 1999).

Chemical Reactions and Properties

Chemical reactions and properties of such compounds are influenced by their functional groups. For example, the acetamide group present in these compounds plays a crucial role in their reactivity and interactions with other chemicals (Gong Fenga, 2007). Understanding these reactions is essential for their application in synthesis and potential therapeutic use.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are pivotal for the application and handling of these compounds. Shabir (2004) developed a chromatographic method for determining specific acetamide derivatives, highlighting the importance of such analytical techniques in assessing the physical properties of these compounds (Shabir, 2004).

Future Directions

The study of “N-[4-(diethylamino)phenyl]-2-(3,5-dimethylphenoxy)acetamide” and similar compounds could be of interest in various fields, including medicinal chemistry, materials science, and environmental science. Future research could focus on exploring their synthesis, properties, and potential applications.